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This technical guide provides an in-depth analysis of the electrical characteristics of the JX040
series Silicon Controlled Rectifier (SCR), a sensitive gate thyristor known for its high dVv/dt rate
and robust resistance to electromagnetic interference.[1][2][3][4] This document is intended for
researchers, scientists, and drug development professionals who may utilize this component in
their instrumentation and experimental setups.

Core Electrical Characteristics

The JX040 series SCRs are primarily designed for applications such as residual current circuit
breakers, igniters, and other control circuits.[1][2][3] A comprehensive summary of their key
electrical parameters is presented below, compiled from manufacturer datasheets. These
values are crucial for understanding the device's switching behavior and operational limits.

Summary of Quantitative Data
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Paramete Test . .
Symbol . Min. Typ. Max. Unit
r Condition
Gate
. VD=12V,
Trigger IGT - 50 200 HA
RL=33Q
Current
Gate
. VD=12V,
Trigger VGT - 0.6 0.8 \Y
RL=33Q
Voltage
Non- VD=VDRM
Trigger ,
9 VGD ) 0.2 - - \Y
Gate Tj=110/125
Voltage °C
Latching
IL IG=1.2 IGT - - 6 mA
Current
Holding
IH IT=0.05A - - 5 mA
Current
IT=8A,
On-State
VTM tp=380ps, - - 15-16 \Y
Voltage )
Tj=25°C
Repetitive
Peak Off- )
VDRM Tj=25°C - - 600 \%
State
Voltage
Repetitive
Peak
VRRM Tj=25°C - - 600 \Y
Reverse
Voltage
TC=85-
RMS On- 97°C
State IT(RMS) (depending - - 4 A
Current on
package)
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N VD=2/3VD
Critical
RM or
Rate of
) 400V,
Rise of Off-  dV/dt ) 10/50 - - V/us
Tj=110/125
State
OC1
Voltage
RGK=1kQ
VD=VDRM
Off-State
IDRM/IRR ,
Leakage - - 5 MA
M VR=VRRM
Current ]
, Tj=25°C
VD=VDRM
Off-State
IDRM/IRR VR=VRRM
Leakage M - - 100/500 MA
Current )
Tj=110/125
°C

Note: Values may vary slightly depending on the specific model (e.g., JX040K, JX040Q) and
the manufacturer. Refer to the specific datasheet for precise values.[1][2][3]

Experimental Protocols

The characterization of the X040 SCR's electrical parameters involves a series of
standardized tests. The methodologies for determining the key switching characteristics are
outlined below.

Gate Trigger Voltage (VGT) and Current (IGT)
Measurement

e Setup: A variable DC voltage source is connected to the gate and cathode terminals of the
SCR. A separate DC voltage (VD = 12V) is applied across the anode and cathode through a
load resistor (RL = 33Q).

o Procedure: The gate voltage (VGT) is gradually increased from zero.
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o Measurement: The gate voltage and the corresponding gate current (IGT) are measured at
the precise moment the SCR switches from its off-state (blocking) to its on-state
(conducting). This transition is identified by the sudden drop in the anode-cathode voltage
and the flow of load current.

Latching Current (IL) Measurement

e Setup: The anode is supplied through a variable current source, and a gate current pulse
(typically 1.2 times the maximum IGT) is applied to turn the SCR on.

e Procedure: Immediately after the SCR turns on, the gate signal is removed. The anode
current is then gradually increased.

e Measurement: The latching current is the minimum anode current required to keep the SCR
in the 'on’ state after the gate signal has been removed.[5][6][7]

Holding Current (IH) Measurement

e Setup: The SCRis in the 'on' state with a continuous anode current flowing (e.g., IT = 0.05A).
e Procedure: The anode current is then gradually decreased.

o Measurement: The holding current is the value of the anode current at which the SCR turns
'off' and reverts to its forward blocking state.[5][6][7]

Visualizing SCR Characteristics and Testing

To further clarify the concepts and procedures, the following diagrams illustrate the logical
relationships between key SCR parameters and a typical experimental workflow for their
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unveiling the JX040 SCR: A Technical Guide to its
Electrical Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608285#understanding-the-electrical-characteristics-
of-the-jx040-scr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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